Cas no 688020-69-1 (ethyl 4-amino-3-(trifluoromethyl)benzoate)

• Product Name: ethyl 4-amino-3-(trifluoromethyl)benzoate
• CAS No: 688020-69-1
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD11226325
• CID: 2108944
• PubChem ID: 25067387
• Update Time: 2025-04-21

ethyl 4-amino-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-3-(trifluoromethyl)benzoate
• BENZOIC ACID, 4-AMINO-3-(TRIFLUOROMETHYL)-, ETHYL ESTER
• 4-amino-3-trifluoromethyl-benzoic acid ethyl ester
• SB81018
• ethyl 4-amino-3-trifluoromethyl-benzoate
• CS-0127669
• DA-03597
• 688020-69-1
• SCHEMBL3311471
• AS-69938
• AKOS027254848
• ethyl4-amino-3-(trifluoromethyl)benzoate
• 4-Amino-3-(trifluoromethyl)benzoic acid ethyl ester
• EN300-11718307

• MDL： MFCD11226325
• Inchi： 1S/C10H10F3NO2/c1-2-16-9(15)6-3-4-8(14)7(5-6)10(11,12)13/h3-5H,2,14H2,1H3
• InChI Key： VWPNIUJAKBOMJD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C=CC=1N)(F)F

Computed Properties

• Exact Mass: 233.06600
• Monoisotopic Mass: 233.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 52.32000
• LogP: 3.04550